Cas no 3737-33-5 (Etymemazine Hydrochloride)

• Product Name: Etymemazine Hydrochloride
• CAS No: 3737-33-5
• MF: C₂₀H₂₇ClN₂S
• MW: 362.959782838821
• CID: 308877
• PubChem ID: 71822
• Update Time: 2025-05-23

Etymemazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-propanamine,2-ethyl-N,N,b-trimethyl-,hydrochloride (1:1)
• Etymemazine Hydrochloride
• Ethymemazine monohydrochloride
• 2-ethyl-N,N,&#946
• -trimethyl-10H-phenothiazine-10-propylamine monohydrochloride
• NCGC00014485-01
• 2-Ethyl-N,N,beta-trimethyl-10H-phenothiazine-10-propylamine monohydrochloride
• 2-Ethyl-N,N,beta-trimethyl-10H-phenothiazine-10-propanamine Hydrochloride
• SCHEMBL142535
• 10-(3-(Dimethylamino)-2-methylpropyl)-2-ethylphenothiazine hydrochloride
• NSC 169471
• NSC169471
• UNII-A7002E7T2Z
• RP-6484
• Tox21_110049
• 10H-Phenothiazine-10-propanamine, 2-ethyl-N,N,beta-trimethyl-, monohydrochloride
• Ethylisobutrazine hydrochloride
• Diquel Tablet
• RP 6484
• NSC-169471
• 10H-PHENOTHIAZINE-10-PROPANAMINE, 2-ETHYL-N,N,.BETA.-TRIMETHYL-,HYDROCHLORIDE (1:1)
• ETYMEMAZINE HYDROCHLORIDE, (+/-)-
• ETYMEMAZINE HYDROCHLORIDE [GREEN BOOK]
• Phenothiazine, 10-(3-(dimethylamino)-2-methylpropyl)-2-ethyl-, monohydrochloride
• Etymemazine, hydrochloride
• Diquel Solution
• 3-(2-Ethylphenothiazin-10-yl)-N,N,2-trimethylpropan-1-aminehydrochloride
• CHEMBL1967567
• DTXCID9025110
• ETYMEMAZINE HYDROCHLORIDE [MI]
• [3-(2-ethylphenothiazin-10-yl)-2-methylpropyl]-dimethylazanium;chloride
• 3-(2-ethylphenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine;hydrochloride
• DTXSID1045110
• Nuital
• 3737-33-5
• Etymemazine HCl
• Sergetyl
• 2-Ethyl-10-(3-dimethylamino-2-methylpropyl)phenothiazine hydrochloride
• A7002E7T2Z
• Q27273706
• Phenothiazine, 10-[3-(dimethylamino)-2-methylpropyl]-2-ethyl-
• 10-(3-Dimethylamino-2-methylpropyl)-2- ethylphenothiazine Hydrochloride
• CAS-3737-33-5
• (+/-)-ETYMEMAZINE HYDROCHLORIDE
• EINECS 223-111-8
• 2-Ethyl-N,N,?-trimethyl-10H-phenothiazine-10-propanamine Hydrochloride; 10-(3-Dimethylamino-2-methylpropyl)-2-ethylphenothiazine Hydrochloride; Diquel Hydrochloride; Ethotrimeprazine Hydrochloride; Ethylisobutrazine Hydrochloride

• Inchi： 1S/C20H26N2S.ClH/c1-5-16-10-11-20-18(12-16)22(14-15(2)13-21(3)4)17-8-6-7-9-19(17)23-20;/h6-12,15H,5,13-14H2,1-4H3;1H
• InChI Key： ZVSKDFRXWJPINY-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(C2C=C(CC)C=CC1=2)CC(C)CN(C)C

Computed Properties

• Exact Mass: 326.18188
• Monoisotopic Mass: 362.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.8A^2

Experimental Properties

• Density: 1.085
• Melting Point: 160-163°
• Boiling Point: 457.6°C at 760 mmHg
• Flash Point: 230.6°C
• Refractive Index: 1.593
• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Etymemazine Hydrochloride

Etymemazine Hydrochloride (CAS No. 3737-33-5): A Comprehensive Overview

Etymemazine Hydrochloride, a compound with the chemical identifier CAS No. 3737-33-5, is a well-documented pharmaceutical agent that has garnered significant attention in the field of pharmacology and medicinal chemistry. This introduction aims to provide an in-depth exploration of Etymemazine Hydrochloride, encompassing its chemical properties, pharmacological mechanisms, therapeutic applications, and the latest research findings that underscore its relevance in contemporary medicine.

The molecular structure of Etymemazine Hydrochloride is characterized by its complex aromatic and heterocyclic framework, which contributes to its unique pharmacological profile. As a derivative of phenothiazine, it exhibits properties that make it particularly effective in managing certain neurological and psychiatric conditions. The hydrochloride salt form enhances its solubility and bioavailability, making it a suitable candidate for oral and intravenous administration.

In recent years, Etymemazine Hydrochloride has been the subject of numerous clinical studies investigating its efficacy in treating various disorders. One of the most notable areas of research has been its potential role in managing nausea and vomiting induced by chemotherapy. Studies have demonstrated that Etymemazine Hydrochloride can effectively reduce these symptoms by acting on specific receptors in the central nervous system, thereby providing relief to patients undergoing cancer treatment.

Furthermore, Etymemazine Hydrochloride has shown promise in the treatment of psychotic disorders, including schizophrenia and delirium. Its antipsychotic effects are attributed to its ability to block dopamine receptors in the brain, which helps to alleviate symptoms such as hallucinations and delusions. The compound's mechanism of action aligns with other first-generation antipsychotics but with a potentially improved safety profile in certain populations.

Recent advancements in pharmacogenomics have shed light on the genetic factors that influence the response to Etymemazine Hydrochloride. Research indicates that variations in specific genes can affect how patients metabolize and respond to the drug, leading to personalized medicine approaches. This personalized approach could enhance therapeutic outcomes and minimize adverse effects, making Etymemazine Hydrochloride a more tailored treatment option for individual patients.

The chemical synthesis of Etymemazine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the phenothiazine core, followed by functional group modifications that introduce the necessary pharmacophores. Advanced synthetic techniques have been developed to optimize this process, reducing environmental impact and improving cost-efficiency.

Ethical considerations are paramount when evaluating the use of Etymemazine Hydrochloride in clinical practice. While the compound has demonstrated significant therapeutic benefits, it is essential to balance these advantages with potential side effects such as sedation, dry mouth, and extrapyramidal symptoms. Ongoing research aims to mitigate these issues through structural modifications and combination therapies.

The regulatory landscape for Etymemazine Hydrochloride is shaped by stringent guidelines set forth by global health authorities. These regulations ensure that the drug is manufactured under Good Manufacturing Practices (GMP) and undergoes rigorous testing for safety and efficacy before being approved for market use. Compliance with these standards is crucial for maintaining patient trust and ensuring consistent quality across different formulations.

Future directions in the study of Etymemazine Hydrochloride include exploring its potential applications in neurodegenerative diseases such as Alzheimer's disease. Preliminary research suggests that its ability to modulate neurotransmitter systems may offer benefits beyond traditional antipsychotic uses. Such investigations could open new avenues for treating complex neurological disorders using existing pharmacological agents.

The role of Etymemazine Hydrochloride in global healthcare cannot be overstated. Its affordability and availability make it a valuable asset in resource-limited settings where access to advanced medications may be limited. By continuing to investigate its mechanisms of action and therapeutic potential, researchers can unlock new possibilities for improving patient care worldwide.